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Compound of Interest

Compound Name:
PC Azido-PEG3-NHS carbonate

ester

Cat. No.: B13716296 Get Quote

Technical Guide: PC Azido-PEG3-NHS
Carbonate Ester
For Researchers, Scientists, and Drug Development Professionals

Introduction
PC Azido-PEG3-NHS carbonate ester is a heterobifunctional, photocleavable crosslinker

designed for advanced bioconjugation and drug delivery applications. This technical guide

provides an in-depth overview of its chemical properties, a detailed experimental protocol for its

use in protein labeling, and a discussion of its applications in modern research. The unique

combination of a photo-cleavable (PC) linker, an azide group for "click" chemistry, a

polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester for amine

conjugation makes it a versatile tool for creating precisely controlled bioconjugates.

Core Chemical Properties
The key quantitative data for PC Azido-PEG3-NHS carbonate ester are summarized in the

table below.
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Property Value

Molecular Weight 640.6 g/mol [1]

Chemical Formula C₂₆H₃₆N₆O₁₃[1]

CAS Number 1802907-96-5[1]

Purity Typically >95%

Appearance Colorless to light yellow oil

Solubility Soluble in DMSO, DMF, Chloroform

Storage Store at -20°C, desiccated

Signaling Pathways and Experimental Workflows
The utility of PC Azido-PEG3-NHS carbonate ester lies in its ability to link molecules of

interest, which can then be cleaved upon exposure to UV light. A typical experimental workflow

involves the initial conjugation of the NHS ester to a primary amine on a target protein, followed

by the attachment of a second molecule via the azide group using click chemistry. The

photocleavable linker allows for the subsequent release of the conjugated molecule under

specific conditions.
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Step 1: Amine Conjugation

Step 2: Click Chemistry

Step 3: Photocleavage
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A high-level overview of the experimental workflow for using PC Azido-PEG3-NHS carbonate
ester.

Detailed Experimental Protocol: Protein Labeling
This protocol provides a general procedure for labeling a target protein with PC Azido-PEG3-
NHS carbonate ester. Optimization may be required for specific proteins and applications.

Materials:

PC Azido-PEG3-NHS carbonate ester
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Target protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Desalting column

Procedure:

Prepare the Protein Solution:

Dissolve the target protein in the reaction buffer at a concentration of 1-5 mg/mL.

Prepare the PC Azido-PEG3-NHS Carbonate Ester Solution:

Immediately before use, dissolve the PC Azido-PEG3-NHS carbonate ester in a small

amount of anhydrous DMF or DMSO to create a 10 mM stock solution.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the PC Azido-PEG3-NHS carbonate ester stock

solution to the protein solution.

Gently mix and incubate the reaction for 1-2 hours at room temperature or for 2-4 hours at

4°C.

Purification:

Remove the excess, unreacted crosslinker by passing the reaction mixture through a

desalting column equilibrated with the desired storage buffer (e.g., PBS).

Characterization (Optional):

The degree of labeling can be determined using techniques such as MALDI-TOF mass

spectrometry.

Photocleavage:
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To cleave the linker and release the conjugated molecule, expose the sample to UV light at

approximately 365 nm. The optimal exposure time will depend on the intensity of the UV

source and the specific application.

Logical Relationships in Bioconjugation Strategy
The design of PC Azido-PEG3-NHS carbonate ester incorporates several key functionalities

that are logically interconnected to achieve its purpose as a versatile crosslinker.

Reactivity & Functionality

Resulting Properties
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Logical relationships of the functional groups within PC Azido-PEG3-NHS carbonate ester.

Conclusion
PC Azido-PEG3-NHS carbonate ester is a powerful and versatile tool for researchers in drug

development and bioconjugation. Its unique combination of an amine-reactive group, a

photocleavable linker, a PEG spacer, and an azide handle for click chemistry allows for the

precise and controlled assembly and disassembly of complex biomolecular conjugates. This
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guide provides the foundational knowledge for the successful application of this advanced

crosslinker in a variety of research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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